4-ethoxy-3-fluoro-N-(4-(pyrrolidin-1-yl)phenethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H25FN2O3S/c1-2-26-20-10-9-18(15-19(20)21)27(24,25)22-12-11-16-5-7-17(8-6-16)23-13-3-4-14-23/h5-10,15,22H,2-4,11-14H2,1H3
• InChI Key: TVRAGGITJZMYJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=C(C=C2)N3CCCC3)F
• Molecular Formula: C20H25FN2O3S
• Molecular Weight: 392.5 g/mol

Description

4-ethoxy-3-fluoro-N-(4-(pyrrolidin-1-yl)phenethyl)benzenesulfonamide, also known as EF-1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Potential in Treating Cerebral Vasospasm

One notable application is in the prevention of subarachnoid hemorrhage-induced cerebral vasospasm. Research suggests that endothelin receptor antagonists can significantly reduce the magnitude of constriction in blood vessels, highlighting a potential therapeutic avenue for conditions resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Applications in Photodynamic Therapy

Benzenesulfonamide derivatives are being explored for their efficacy in photodynamic therapy, particularly as photosensitizers in cancer treatment. Studies demonstrate that certain benzenesulfonamide-substituted zinc(II) phthalocyanines exhibit promising solubility, fluorescence, singlet oxygen production, and photostability, making them potential candidates for cancer therapy (Öncül et al., 2022).

Biotransformation and Metabolism

The metabolism of specific benzenesulfonamide derivatives has been investigated to understand their biotransformation pathways, which is crucial for assessing their pharmacokinetic properties and therapeutic potential. Such studies can aid in predicting the clearance and metabolic stability of these compounds in human subjects (Słoczyńska et al., 2018).

Antidepressant and Anxiolytic Properties

Research into certain benzenesulfonamide derivatives has revealed their potential as 5-HT7 receptor antagonists, showcasing antidepressant-like and anxiolytic properties. This highlights the therapeutic potential of these compounds in treating psychological disorders (Zajdel et al., 2012).

Antiproliferative Activity

The synthesis of novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides and their evaluation for antiproliferative activity against various tumor cell lines reveal another significant application. Certain derivatives have shown promising results, indicating potential for development as anticancer agents (Motavallizadeh et al., 2014).